Cas no 60539-01-7 (4-Quinolinecarboxylic acid, 2-(2-carboxyphenyl)-)
60539-01-7 structure
Product Name:4-Quinolinecarboxylic acid, 2-(2-carboxyphenyl)-
CAS No:60539-01-7
MF:C17H11NO4
MW:293.273544549942
CID:1620983
PubChem ID:16767376
Update Time:2025-09-18
4-Quinolinecarboxylic acid, 2-(2-carboxyphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 4-Quinolinecarboxylic acid, 2-(2-carboxyphenyl)-
- 2-(2-CARBOXYPHENYL)-QUINOLINE-4-CARBOXYLIC ACID
- ALWAONRJMCXJOH-UHFFFAOYSA-N
- DTXSID901245551
- 2-(2-Carboxyphenyl)-4-quinolinecarboxylic acid
- AKOS005604965
- SCHEMBL8324531
- 2-(2-carboxyphenyl)quinoline-4-carboxylic acid
- 60539-01-7
- STK693438
-
- Inchi: 1S/C17H11NO4/c19-16(20)12-7-2-1-5-10(12)15-9-13(17(21)22)11-6-3-4-8-14(11)18-15/h1-9H,(H,19,20)(H,21,22)
- InChI Key: ALWAONRJMCXJOH-UHFFFAOYSA-N
- SMILES: OC(C1=CC(C2C=CC=CC=2C(=O)O)=NC2C=CC=CC=21)=O
Computed Properties
- Exact Mass: 293.06883
- Monoisotopic Mass: 293.069
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 3
- Complexity: 438
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 87.5A^2
- XLogP3: 2.9
Experimental Properties
- PSA: 87.49
4-Quinolinecarboxylic acid, 2-(2-carboxyphenyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A2B Chem LLC | AJ00169-1g |
2-(2-Carboxyphenyl)-4-quinolinecarboxylic acid |
60539-01-7 | 1g |
$375.00 | 2023-12-30 | ||
| A2B Chem LLC | AJ00169-5g |
2-(2-Carboxyphenyl)-4-quinolinecarboxylic acid |
60539-01-7 | 5g |
$963.00 | 2023-12-30 |
4-Quinolinecarboxylic acid, 2-(2-carboxyphenyl)- Related Literature
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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